Cas no 1804404-85-0 (Methyl 2-chloro-4-chloromethyl-5-cyanobenzoate)

• Product name: Methyl 2-chloro-4-chloromethyl-5-cyanobenzoate
• CAS No: 1804404-85-0
• MF: C₁₀H₇Cl₂NO₂
• MW: 244.074080705643
• CID: 4949473

Methyl 2-chloro-4-chloromethyl-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-chloromethyl-5-cyanobenzoate

• Inchi： 1S/C10H7Cl2NO2/c1-15-10(14)8-2-7(5-13)6(4-11)3-9(8)12/h2-3H,4H2,1H3
• InChI Key： FHBBVWBRMHDFPQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(CCl)=C(C#N)C=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Topological Polar Surface Area: 50.1
• XLogP3: 2.5

Additional information on Methyl 2-chloro-4-chloromethyl-5-cyanobenzoate

Methyl 2-chloro-4-chloromethyl-5-cyanobenzoate (CAS No. 1804404-85-0)

Methyl 2-chloro-4-chloromethyl-5-cyanobenzoate is a highly specialized organic compound with the CAS registry number 1804404-85-0. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with chlorine atoms and a cyanomethyl group. The molecule's complexity makes it a valuable component in various chemical and pharmaceutical applications.

The compound's structure consists of a benzene ring with three substituents: a methyl ester group at position 2, a chloromethyl group at position 4, and a cyano group at position 5. These substituents contribute to the compound's reactivity and stability, making it suitable for use in advanced chemical synthesis. Recent studies have highlighted its potential in the development of novel materials for optoelectronic devices due to its unique electronic properties.

Methyl 2-chloro-4-chloromethyl-5-cyanobenzoate has been extensively studied for its role in the synthesis of bioactive molecules. Researchers have reported that this compound serves as an efficient precursor for the construction of heterocyclic compounds, which are critical in drug discovery. Its ability to undergo various nucleophilic substitutions and electrophilic additions makes it a versatile building block in organic synthesis.

In terms of physical properties, this compound exhibits a high melting point and moderate solubility in common organic solvents. These characteristics make it ideal for use in high-throughput screening processes in the pharmaceutical industry. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint.

The application of Methyl 2-chloro-4-chloromethyl-5-cyanobenzoate extends beyond pharmaceuticals. It has been utilized in the development of advanced materials, such as polymers and coatings, where its unique reactivity and stability provide significant advantages. For instance, studies have shown that incorporating this compound into polymer matrices can enhance their thermal and mechanical properties.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Recent research has focused on identifying microbial communities capable of metabolizing this compound under various environmental conditions. These studies aim to develop bioremediation strategies to mitigate potential contamination risks associated with its use.

In conclusion, Methyl 2-chloro-4-chloromethyl-5-cyanobenzoate (CAS No. 1804404-85-0) is a multifaceted compound with significant implications across diverse fields. Its structural complexity, reactivity, and versatility make it an invaluable tool in modern chemical research and industrial applications.